Cas no 89852-81-3 (1H-Benzimidazole-4,7-diamine)

• Product Name: 1H-Benzimidazole-4,7-diamine
• CAS No: 89852-81-3
• MF: C₇H₈N₄
• MW: 148.16522026062
• CID: 712402
• Update Time: 2026-04-29

1H-Benzimidazole-4,7-diamine Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-4,7-diamine
• Benzimidazole, 4,7-diamino- (7CI)

Computed Properties

• Exact Mass: 148.075
• Monoisotopic Mass: 148.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.7A^2